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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
(2,4-difluorophenyl)methanesulfonyl chloride, a key reagent in organic synthesis,
particularly in the development of pharmaceuticals and agrochemicals. This document
summarizes its physicochemical characteristics and outlines a general synthetic protocol.

Core Physical and Chemical Data

(2,4-difluorophenyl)methanesulfonyl chloride is a white crystalline solid at room
temperature.[1] It is recognized for its role as a reactive intermediate in the synthesis of various
organic compounds.[1]

Quantitative Physical Properties

A summary of the available quantitative data for (2,4-difluorophenyl)methanesulfonyl
chloride is presented in the table below. It is important to note that while key identifiers and
some physical constants are well-documented, experimental data for properties such as boiling
point, density, and solubility are not readily available in the reviewed literature.
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Property Value Source(s)
CAS Number 179524-68-6 [1]
Molecular Formula C7HsCIF20:2S [2]
Molecular Weight 226.63 g/mol [2]
Melting Point 40-41 °C [1]
Appearance White crystalline solid [1]

Synthesis of (2,4-difluorophenyl)methanesulfonyl
chloride

The primary route for the synthesis of (2,4-difluorophenyl)methanesulfonyl chloride involves
the reaction of (2,4-difluorophenyl)methanesulfonic acid with a chlorinating agent, typically
thionyl chloride.[1]

General Experimental Protocol

While a specific, detailed experimental protocol for the synthesis of (2,4-
difluorophenyl)methanesulfonyl chloride is not widely published, a general procedure can
be inferred from standard methods for the preparation of sulfonyl chlorides from sulfonic acids.
The following protocol is a representative example based on the synthesis of methanesulfonyl
chloride.

Materials:

(2,4-difluorophenyl)methanesulfonic acid

Thionyl chloride (SOCI2)

Sodium carbonate (Na2COs) solution (for workup)

Anhydrous solvent (e.g., dichloromethane or chloroform)

Ice bath
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o Standard laboratory glassware for inert atmosphere reactions
Procedure:

e Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a reflux
condenser with a gas outlet (connected to a trap for acidic gases), and a dropping funnel is
assembled and dried thoroughly. The system is then placed under an inert atmosphere (e.g.,
nitrogen or argon).

e Reactant Addition: (2,4-difluorophenyl)methanesulfonic acid is dissolved or suspended in an
anhydrous solvent in the reaction flask and cooled in an ice bath.

e Chlorination: Thionyl chloride is added dropwise to the cooled solution via the dropping
funnel. The reaction is typically exothermic, and the rate of addition should be controlled to
maintain a low temperature.

o Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and may be heated to reflux to ensure the reaction goes to completion.
The progress of the reaction can be monitored by techniques such as TLC or NMR
spectroscopy.

e Workup: Upon completion, the reaction mixture is cooled, and the excess thionyl chloride
and solvent are removed under reduced pressure. The crude product is then carefully
guenched with ice-cold water or a sodium carbonate solution to neutralize any remaining
acidic components.

 Purification: The product is extracted with an organic solvent. The organic layers are
combined, washed with brine, dried over an anhydrous drying agent (e.g., MgSQOa or
Na=S0a4), and filtered. The solvent is then removed in vacuo to yield the crude (2,4-
difluorophenyl)methanesulfonyl chloride. Further purification can be achieved by
recrystallization or chromatography.[1]

Synthetic Workflow Diagram

The following diagram illustrates the general synthesis pathway for (2,4-
difluorophenyl)methanesulfonyl chloride.
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Reactants

[(2,4-difluorophenyl)methanesulfonic Acid] Product

Chlorination

[(2,4-difIuorophenyl)methanesulfonyl chIoride]

—
Thionyl Chloride (SOCI2)

Click to download full resolution via product page

Caption: Synthesis of (2,4-difluorophenyl)methanesulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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